2-(5-methoxy-1H-benzimidazol-2-yl)-3-[4-(methylthio)phenyl]acrylonitrile

• IUPAC Name: (Z)-2-(6-methoxy-1H-benzimidazol-2-yl)-3-(4-methylsulfanylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C18H15N3OS/c1-22-14-5-8-16-17(10-14)21-18(20-16)13(11-19)9-12-3-6-15(23-2)7-4-12/h3-10H,1-2H3,(H,20,21)/b13-9-
• InChI Key: WBTYKACUZJSTEJ-LCYFTJDESA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N2)C(=CC3=CC=C(C=C3)SC)C#N
• Isomeric SMILES: COC1=CC2=C(C=C1)N=C(N2)/C(=C\C3=CC=C(C=C3)SC)/C#N
• Molecular Formula: C18H15N3OS
• Molecular Weight: 321.4 g/mol

Description

2-(5-methoxy-1H-benzimidazol-2-yl)-3-[4-(methylthio)phenyl]acrylonitrile is a chemical compound that has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In

Mechanism of Action

The mechanism of action of 2-(5-methoxy-1H-benzimidazol-2-yl)-3-[4-(methylthio)phenyl]acrylonitrile involves its ability to bind to specific proteins and inhibit their function. This compound has been shown to bind to a specific protein-protein interaction site, preventing the interaction between these two proteins. This inhibition of protein-protein interactions can have a variety of downstream effects on various biological processes, making this compound a valuable tool for investigating these processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. One of the main effects of this compound is its ability to inhibit protein-protein interactions, as previously mentioned. This inhibition can have downstream effects on various biological processes, such as cell signaling and gene expression. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(5-methoxy-1H-benzimidazol-2-yl)-3-[4-(methylthio)phenyl]acrylonitrile in lab experiments is its ability to selectively inhibit specific protein-protein interactions. This specificity allows for more precise investigation of the role of these interactions in various biological processes. However, one limitation of using this compound is its potential toxicity. It is important to use this compound at appropriate concentrations and to take appropriate safety precautions when handling it.

Future Directions

There are several potential future directions for research involving 2-(5-methoxy-1H-benzimidazol-2-yl)-3-[4-(methylthio)phenyl]acrylonitrile. One direction is the investigation of its potential therapeutic uses, particularly in the treatment of inflammatory diseases. Additionally, further investigation into its mechanism of action and its effects on various biological processes could provide valuable insights into these processes. Finally, the development of new compounds based on the structure of this compound could lead to the discovery of new tools for investigating biological processes.

Synthesis Methods

The synthesis method for 2-(5-methoxy-1H-benzimidazol-2-yl)-3-[4-(methylthio)phenyl]acrylonitrile involves a multistep reaction process. The starting materials include 2-aminobenzimidazole, 4-methylthiobenzaldehyde, and cyanoacetic acid. These compounds are reacted together in the presence of a catalyst to form the desired product. The resulting compound is then purified using various techniques, such as column chromatography, to obtain a high purity product.

Scientific Research Applications

2-(5-methoxy-1H-benzimidazol-2-yl)-3-[4-(methylthio)phenyl]acrylonitrile has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a useful tool for investigating various biological processes. One of the main applications of this compound is in the study of protein-protein interactions. It has been shown to be a potent inhibitor of a specific protein-protein interaction, making it a valuable tool for investigating the role of this interaction in various biological processes.